Cas no 1019095-04-5 (1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1019095-04-5
• MF: C₁₆H₂₁N₃O₅S₂
• MW: 399.485041379929
• CID: 6305068
• PubChem ID: 44044759
• Update Time: 2025-05-30

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• 1019095-04-5
• 1-(1,1-dioxothiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethylpyrazole-4-sulfonamide
• AKOS024652528
• 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• F2494-0025

• Inchi： 1S/C16H21N3O5S2/c1-11-16(12(2)19(17-11)14-7-8-25(20,21)10-14)26(22,23)18-13-5-4-6-15(9-13)24-3/h4-6,9,14,18H,7-8,10H2,1-3H3
• InChI Key： XWDUGUPTSIWKAS-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(C)=C(C(C)=N1)S(NC1C=CC=C(C=1)OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 399.092
• Monoisotopic Mass: 399.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide: A Comprehensive Scientific Profile

The compound 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS 1019095-04-5) represents an intriguing sulfonamide derivative with a unique heterocyclic structure. This molecule features a pyrazole-sulfonamide core coupled with a 1,1-dioxothiolane moiety, creating a pharmacologically interesting scaffold that has attracted attention in medicinal chemistry research.

From a structural perspective, this compound combines several notable features: the 3,5-dimethylpyrazole ring provides steric bulk and potential hydrogen bonding sites, while the sulfonamide group offers both hydrogen bond donor/acceptor capabilities and metabolic stability. The 1,1-dioxothiolane (sulfolane) substituent adds polarity and conformational constraint, potentially influencing target binding specificity. The 3-methoxyphenyl group contributes aromatic character and may participate in π-π stacking interactions with biological targets.

Recent scientific literature suggests that derivatives of pyrazole-sulfonamide compounds have shown promise in various therapeutic areas, particularly in modulating protein-protein interactions and enzyme inhibition. While specific biological data for CAS 1019095-04-5 remains limited in public databases, structurally related molecules have demonstrated activity against inflammatory pathways and cellular signaling processes. Researchers are particularly interested in how the sulfolane-pyrazole combination might influence drug-like properties such as solubility and membrane permeability.

The synthesis of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide typically involves multi-step organic transformations. A common route begins with the preparation of the 3,5-dimethylpyrazole-4-sulfonyl chloride intermediate, followed by coupling with 3-methoxyaniline. The sulfolane moiety is then introduced through nucleophilic substitution or Mitsunobu reaction strategies. Purification often requires chromatographic techniques to achieve the high purity demanded by pharmaceutical standards.

Analytical characterization of this compound presents several interesting challenges and opportunities. The sulfonamide NH proton typically appears downfield in ¹H NMR spectra (δ 10-12 ppm), while the sulfolane methylenes produce distinctive multiplets around δ 3.0-4.0 ppm. Mass spectrometry usually shows a strong molecular ion peak corresponding to the exact mass of 383.45 g/mol (C₁₆H₂₁N₃O₄S₂). Modern analytical laboratories employ advanced techniques like LC-MS/MS and 2D NMR to fully characterize this compound and its potential impurities.

From a drug development perspective, the physicochemical properties of CAS 1019095-04-5 warrant careful consideration. The calculated logP (approximately 2.5) suggests moderate lipophilicity, while the presence of multiple hydrogen bond acceptors (7) and donors (1) impacts its Lipinski rule compliance. The sulfolane moiety may enhance aqueous solubility compared to simpler aryl sulfonamides, potentially improving bioavailability. These characteristics make it an interesting candidate for further ADME studies and formulation development.

In the context of current pharmaceutical research trends, this compound aligns with several important directions: First, the growing interest in sulfur-containing heterocycles as privileged structures in medicinal chemistry. Second, the exploration of conformationally constrained sulfonamides as alternatives to flexible analogs. Third, the development of multi-target directed ligands where complex structures like this may interact with multiple biological targets simultaneously.

The commercial and research significance of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide continues to evolve. While not yet widely available from major chemical suppliers, custom synthesis services frequently receive inquiries about this and related pyrazole-sulfonamide derivatives. The compound's structural features make it valuable for both lead optimization programs and as a building block in combinatorial chemistry approaches.

From a safety and handling perspective, standard laboratory precautions apply when working with this compound. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection should be used. The compound should be stored in a cool, dry environment, protected from light to maintain stability. Material Safety Data Sheets (MSDS) should be consulted for specific handling recommendations.

Future research directions for CAS 1019095-04-5 may include detailed pharmacological profiling, crystal structure determination to understand its solid-state properties, and exploration of structure-activity relationships through systematic analog synthesis. The compound's unique combination of sulfonamide pharmacophore with sulfolane geometry offers numerous possibilities for chemical modification and biological evaluation.

In summary, 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide represents a fascinating case study in modern medicinal chemistry. Its complex structure embodies several contemporary drug design principles while offering multiple vectors for further optimization. As research into sulfur-containing heterocycles and constrained sulfonamides continues to advance, compounds like this will likely play increasingly important roles in pharmaceutical discovery and development.